Cas no 1022157-29-4 (1-[(Z)-2-Amino-1,2-dicyanoethenyl]-3-[4-(trifluoromethyl)phenyl]urea)

• Product Name: 1-[(Z)-2-Amino-1,2-dicyanoethenyl]-3-[4-(trifluoromethyl)phenyl]urea
• CAS No: 1022157-29-4
• MF: C₁₂H₈F₃N₅O
• MW: 295.220031738281
• MDL: MFCD01567407
• CID: 4676904
• Update Time: 2023-08-15

1-[(Z)-2-Amino-1,2-dicyanoethenyl]-3-[4-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Amino-1,2-dinitrilovinyl)((4-(trifluoromethyl)phenyl)amino)formamide
• 1-[(Z)-2-amino-1,2-dicyanoethenyl]-3-[4-(trifluoromethyl)phenyl]urea
• 1-[(Z)-2-Amino-1,2-dicyanoethenyl]-3-[4-(trifluoromethyl)phenyl]urea

• MDL： MFCD01567407
• Inchi： 1S/C12H8F3N5O/c13-12(14,15)7-1-3-8(4-2-7)19-11(21)20-10(6-17)9(18)5-16/h1-4H,18H2,(H2,19,20,21)/b10-9-
• InChI Key： GMEGQFCBKAFDID-KTKRTIGZSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(N/C(/C#N)=C(/C#N)\N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 528
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas